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Compound of Interest

Compound Name: Phenacemide

Cat. No.: B010339

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of phenacemide, an anticonvulsant agent. The information is intended to
support research and development efforts in medicinal chemistry and drug discovery.

Chemical Structure and Properties of Phenacemide

Phenacemide, with the IUPAC name N-carbamoyl-2-phenylacetamide, is an acyclic ureide
derivative.[1][2] Its chemical structure consists of a phenylacetyl group linked to a urea moiety.
The molecular formula for phenacemide is CoH10N20:2.[2]

The key structural feature of phenacemide is the presence of both a hydrogen-bond donating
and accepting urea group, as well as a lipophilic phenyl ring, which are common
pharmacophoric elements in many anticonvulsant drugs.

Quantitative Data

A summary of the key physicochemical properties of phenacemide is presented in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Weight 178.19 g/mol [1112]
Melting Point 212-216 °C [3]

Very slightly soluble in water;
slightly soluble in alcohol,

Solubility [1][3]
benzene, chloroform, and
ether.[1]
LogP (Octanol/Water Partition
. 0.87 [1]I2]
Coefficient)
pKa Not available

White to creamy white
Appearance ) ] [1]
crystalline solid.[1]

Synthesis Pathway of Phenacemide

The most common and direct laboratory synthesis of phenacemide involves the acylation of

urea with 2-phenylacetyl chloride.[1] This reaction is a nucleophilic acyl substitution where the
nitrogen atom of urea attacks the electrophilic carbonyl carbon of the acyl chloride, leading to
the formation of phenacemide and hydrochloric acid as a byproduct.

2-Phenylacetyl Chloride + Urea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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